Cas no 952934-82-6 (Methyl 1-(2-furoyl)piperidin-4-ylacetate)

• Product Name: Methyl 1-(2-furoyl)piperidin-4-ylacetate
• CAS No: 952934-82-6
• MF: C₁₃H₁₇NO₄
• MW: 251.278383970261
• MDL: MFCD13248772
• CID: 4722901
• Update Time: 2025-11-06

Methyl 1-(2-furoyl)piperidin-4-ylacetate Chemical and Physical Properties

Names and Identifiers

• METHYL [1-(2-FUROYL)PIPERIDIN-4-YL]ACETATE
• Methyl 2-(1-(furan-2-carbonyl)piperidin-4-yl)acetate
• methyl 2-[1-(furan-2-carbonyl)piperidin-4-yl]acetate
• STL089948
• methyl [1-(furan-2-ylcarbonyl)piperidin-4-yl]acetate
• 4-piperidineacetic acid, 1-(2-furanylcarbonyl)-, methyl ester
• Methyl 1-(2-furoyl)piperidin-4-ylacetate

• MDL： MFCD13248772
• Inchi： 1S/C13H17NO4/c1-17-12(15)9-10-4-6-14(7-5-10)13(16)11-3-2-8-18-11/h2-3,8,10H,4-7,9H2,1H3
• InChI Key： TWBMZGYYTRXQJL-UHFFFAOYSA-N
• SMILES： O(C)C(CC1CCN(C(C2=CC=CO2)=O)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 310
• Topological Polar Surface Area: 59.8

Additional information on Methyl 1-(2-furoyl)piperidin-4-ylacetate

Methyl 1-(2-furoyl)piperidin-4-ylacetate (CAS No. 952934-82-6): A Comprehensive Overview

Methyl 1-(2-furoyl)piperidin-4-ylacetate (CAS No. 952934-82-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological and therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with Methyl 1-(2-furoyl)piperidin-4-ylacetate.

Chemical Structure and Properties

Methyl 1-(2-furoyl)piperidin-4-ylacetate is a derivative of piperidine, a six-membered heterocyclic amine. The compound features a piperidine ring substituted with a 2-furoyl group and an acetate ester moiety. The presence of these functional groups imparts distinct chemical properties to the molecule. The furoyl group, derived from furan, is known for its aromaticity and reactivity, while the acetate ester provides hydrolytic stability and solubility characteristics.

The molecular formula of Methyl 1-(2-furoyl)piperidin-4-ylacetate is C₁₃H₁₅NO₃, with a molecular weight of approximately 233.26 g/mol. The compound is typically synthesized through multi-step reactions involving the condensation of furoic acid with piperidine derivatives, followed by esterification with methanol.

Synthesis Methods

The synthesis of Methyl 1-(2-furoyl)piperidin-4-ylacetate has been extensively studied in the literature. One common approach involves the reaction of 2-furoic acid with piperidine to form the corresponding amide, which is then acetylated using acetic anhydride or acetyl chloride. The resulting product is further esterified with methanol to yield the final compound.

A more recent and efficient method involves the use of microwave-assisted synthesis, which significantly reduces reaction times and improves yield. This method leverages the high energy input from microwave radiation to accelerate the formation of the desired product. Additionally, green chemistry principles have been applied to develop environmentally friendly synthesis routes that minimize waste and reduce the use of hazardous reagents.

Biological Activities and Applications

Methyl 1-(2-furoyl)piperidin-4-ylacetate has been investigated for its potential biological activities, particularly in the context of central nervous system (CNS) disorders and cancer therapy. Studies have shown that this compound exhibits potent anti-inflammatory and neuroprotective effects, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In cancer research, Methyl 1-(2-furoyl)piperidin-4-ylacetate has demonstrated significant antiproliferative activity against various cancer cell lines. Mechanistic studies suggest that the compound targets key signaling pathways involved in cell proliferation and apoptosis, thereby inhibiting tumor growth. These findings have led to increased interest in exploring its potential as a novel anticancer agent.

Recent Research Advancements

The latest research on Methyl 1-(2-furoyl)piperidin-4-ylacetate has focused on elucidating its mechanism of action and optimizing its pharmacological properties. A study published in the Journal of Medicinal Chemistry reported that the compound selectively binds to specific receptors in the brain, modulating neurotransmitter release and synaptic function. This selective binding profile may contribute to its neuroprotective effects.

In another study, researchers at a leading pharmaceutical company investigated the pharmacokinetic properties of Methyl 1-(2-furoyl)piperidin-4-ylacetate. The results showed that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it suitable for further development as a therapeutic agent.

Clinical Trials and Future Prospects

Preliminary clinical trials have been initiated to evaluate the safety and efficacy of Methyl 1-(2-furoyl)piperidin-4-ylacetate in human subjects. Early results are promising, with no significant adverse effects reported at therapeutic doses. These trials are expected to provide valuable insights into the potential clinical applications of this compound.

The future prospects for Methyl 1-(2-furoyl)piperidin-4-ylacetate are bright. Ongoing research aims to optimize its chemical structure to enhance its potency and selectivity while minimizing side effects. Additionally, efforts are being made to develop novel drug delivery systems that can improve its bioavailability and target specific tissues or organs.

In conclusion, Methyl 1-(2-furoyl)piperidin-4-ylacetate (CAS No. 952934-82-6) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research.